Cas no 23724-92-7 (1-Isoquinolinamine,N,N-dimethyl-)

• Product Name: 1-Isoquinolinamine,N,N-dimethyl-
• CAS No: 23724-92-7
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 240024
• PubChem ID: 10313317
• Update Time: 2025-04-19

1-Isoquinolinamine,N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinamine,N,N-dimethyl-
• 1-(Dimethylamino)isoquinoline
• Isoquinoline,1-(dimethylamino)- (6CI,7CI,8CI)
• N,N-dimethylisoquinolin-1-amine
• 23724-92-7
• 1-(N,N-dimethylamino)-isoquinoline
• SCHEMBL4266442

• Inchi： 1S/C11H12N2/c1-13(2)11-10-6-4-3-5-9(10)7-8-12-11/h3-8H,1-2H3
• InChI Key： XTHYPMGIQCRPQH-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C2C=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 172.10016
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13